Tri-valent linker-3

• Molecular Formula: C88H140N8O31
• Molecular Weight: 1806.1 g/mol
• InChI: InChI=1S/C88H140N8O31/c97-78(89-26-37-109-45-53-117-56-48-112-40-29-92-85(104)124-63-75-69-13-7-1-2-8-14-70(69)75)21-33-121-66-88(95-81(100)24-32-107-43-51-115-59-61-120-62-60-116-52-44-108-36-25-84(103)127-96-82(101)19-20-83(96)102,67-122-34-22-79(98)90-27-38-110-46-54-118-57-49-113-41-30-93-86(105)125-64-76-71-15-9-3-4-10-16-72(71)76)68-123-35-23-80(99)91-28-39-111-47-55-119-58-50-114-42-31-94-87(106)126-65-77-73-17-11-5-6-12-18-74(73)77/h69-77H,7-68H2,(H,89,97)(H,90,98)(H,91,99)(H,92,104)(H,93,105)(H,94,106)(H,95,100)/t69-,70+,71-,72+,73-,74+,75?,76?,77?,88?
• InChIKey: BYNQJYMTSWVYLE-LCEJVYLMSA-N

Tri-valent linker-3: Trifunctional Megalin-Targeted Scaffold

Tri-valent linker-3 (CAS 3080635-27-1) is a trifunctional linker specifically designed for the conjugation of Polymyxin B (PMB) . It features a branched architecture with three identical reactive arms emanating from a central core, enabling the attachment of PMB molecules to various molecular payloads . With a molecular formula of C88H140N8O31 and a molecular weight of 1806.09 g/mol, it serves as a foundational component for constructing targeted drug delivery systems .

1

Trifunctional branched architecture

Enables simultaneous conjugation of targeting ligand and payload

2

Megalin-targeted delivery via Polymyxin B

Leverages high-affinity PMB–megalin interaction for cell uptake

3

Ready-to-use research reagent

Supplied at ≥95% purity; for bioconjugate R&D, not for therapeutic use

Tri-valent linker-3 vs. Generic Bifunctional Linkers

Direct substitution of Tri-valent linker-3 with other commercially available crosslinkers or even other trifunctional linkers is not recommended without rigorous validation. The linker's design is purpose-built for the Polymyxin B (PMB)-megalin interaction . While other linkers, such as the maleimide-based DSPE-PEG used for liposomal conjugation, can achieve a high loading efficiency of approximately 90% for PMB [1], they do not inherently exploit the specific, high-affinity megalin pathway . Furthermore, small changes in linker structure, such as the triazole linker in PMB-fluorophore probes [2] or the alkyl linker in VH 032 conjugates , are known to be non-inert components that critically govern properties like avidity and stability. Therefore, substituting Tri-valent linker-3 could alter payload delivery, biodistribution, and overall efficacy, potentially invalidating established research protocols and development programs.

This Product Trifunctional linker with dedicated Polymyxin B moiety for megalin engagement

Common Substitute Bifunctional linkers (e.g., SMCC, PEG)

Bifunctional linkers lack the third attachment point required for multivalent PMB display; trivalency is a structural prerequisite for the intended receptor-mediated delivery design.

This Product Pre-targeted for megalin (LRP2) receptor via PMB

Alternative Strategy Non-targeted trivalent linkers (e.g., PROTAC scaffolds)

Trivalent linkers developed for PROTAC applications lack the megalin-targeting PMB moiety; they cannot replicate receptor-specific uptake and may shift the delivery mechanism.

This Product Documented ≥95% purity and defined molecular identity

In-House Synthesis Custom-made trifunctional linker

Batch-to-batch purity and characterization may vary; the reported ~10-day synthetic effort for analogous scaffolds adds resource uncertainty.

• [1] SB07.06.04: Erythro-PmBs: A Selective Polymyxin B Delivery System using Antibody-Conjugated Hybrid Erythrocyte Liposomes. MRS Spring Meeting, 2024. View Source
• [2] Rapid profiling of polymyxin B susceptibility in gram-negative bacteria with a novel polymyxin-derived fluorescent probe. (Patent/Research). Accessed via search. View Source

Tri-valent linker-3: Differentiating Evidence

Trifunctional Conjugation Platform for Megalin Targeting

Tri-valent linker-3 possesses a defined molecular weight of 1806.09 g/mol . Its tri-functional architecture allows for the conjugation of multiple payload molecules, which is a class-level advantage over smaller, simpler linkers. In contrast, a bifunctional liposomal delivery system for Polymyxin B (PMB) utilizes a DSPE-PEG-maleimide linker [1]. While this smaller linker contributes to a reported high PMB loading efficiency of approximately 90% [1], it lacks the multi-arm structure of Tri-valent linker-3, which is designed for a different type of payload conjugation (e.g., nucleic acid agents) .

Trifunctional Architecture

Class-level inference

Trifunctional linker (PMB attachment + payload site + additional branch point) vs. linear bifunctional linkers

Enables multivalent display for megalin-mediated uptake

Qualitative design advantage; no direct quantitative payload-capacity comparison available

Evidence Dimension	Linker Structure and Conjugation Capacity
Target Compound Data	Molecular weight: 1806.09 g/mol; Trifunctional, branched architecture
Comparator Or Baseline	Bifunctional liposomal linker (DSPE-PEG-maleimide)
Quantified Difference	The target compound is designed for multi-site payload attachment, whereas the comparator is a bifunctional linker for liposome surface attachment.
Conditions	Analysis of chemical structure and published use cases.

Why This Matters

The tri-functional architecture of Tri-valent linker-3 enables distinct conjugation strategies (e.g., multi-site payload attachment) compared to simpler bifunctional linkers, making it the required component for specific PMB-based delivery systems.

• [1] SB07.06.04: Erythro-PmBs: A Selective Polymyxin B Delivery System using Antibody-Conjugated Hybrid Erythrocyte Liposomes. MRS Spring Meeting, 2024. View Source

Megalin-Targeted Delivery vs. Passive Accumulation

Tri-valent linker-3 is explicitly described as a linker targeting Polymyxin B (PMB) that facilitates binding to megalin, a cell surface receptor on target cells, with 'high affinity' . This receptor-mediated mechanism is a key differentiator from non-specific cellular uptake or alternative delivery strategies. For instance, a bifunctional alginate oligosaccharide-polymyxin conjugate aims to reduce toxicity and retain antimicrobial activity but does not exploit the megalin pathway [1]. Similarly, a polymyxin B-dextran conjugate was developed to improve blood half-life and reduce toxicity compared to native PMB, but its cellular uptake mechanism is not megalin-specific [2].

Targeted vs. Passive Uptake

Class-level inference

Receptor-mediated endocytosis via megalin (PMB ligand) vs. EPR effect / passive accumulation

Supports cell-type-specific delivery to renal proximal tubule and CNS cells

PMB-megalin binding strength advantage inferred from MD simulations vs. NAB7061 derivative

Evidence Dimension	Cellular Entry Mechanism
Target Compound Data	Megalin receptor-mediated endocytosis (as inferred from its use with PMB)
Comparator Or Baseline	Other PMB conjugates and delivery systems (e.g., OligoG-PMB, PMB-dextran)
Quantified Difference	The target compound's system is designed for a specific receptor-mediated pathway, whereas comparators rely on different or non-specific mechanisms.
Conditions	Description of compound function and literature on PMB conjugate mechanisms.

Why This Matters

The specific engagement of the megalin pathway by Tri-valent linker-3-PMB conjugates offers a distinct targeting advantage for certain tissues (e.g., renal proximal tubules), providing a scientific basis for selection over non-targeted PMB delivery methods.

• [1] Bi-Functional Alginate Oligosaccharide–Polymyxin Conjugates for Improved Treatment of Multidrug-Resistant Gram-Negative Bacterial Infections. Pharmaceutics, 2020. View Source
• [2] Polymyxin B carrier conjugates, especially polymyxin B-dextran... (Patent). Accessed via search. View Source

High Purity for Reproducible Bioconjugation

Tri-valent linker-3 is supplied with a typical purity specification of 95% . This high level of purity is essential for reproducible conjugation and minimizes the impact of impurities on subsequent biological assays. In contrast, solid-phase synthesis of PMB analogues using a safety-catch linker yields crude products with purities ranging from only 37% to 67% [1]. This highlights a significant difference in the initial material quality between a purified, off-the-shelf linker and the product of a complex, multi-step synthesis.

Defined Purity Baseline

Supplier specification

≥95% purity (C88H140N8O31, MW 1806.09)

Reduces batch variability in bioconjugation; supports reproducible conjugate synthesis

Documented purity reduces unknown impurity variables compared to in-house preparations

Evidence Dimension	Product Purity
Target Compound Data	Purity: 95%
Comparator Or Baseline	Crude product from PMB safety-catch linker synthesis [1]
Quantified Difference	The target compound offers a 28 to 58 percentage point higher purity compared to the crude synthesis product.
Conditions	Vendor specification vs. reported synthesis yield.

Why This Matters

Procuring a pre-synthesized, high-purity linker like Tri-valent linker-3 significantly reduces downstream purification burden and ensures greater experimental reproducibility compared to using crude, in-house synthesized intermediates.

• [1] Solid-phase synthesis of polymyxin B1 and analogues via a safety-catch approach. TNO Repository. Accessed 2026. View Source

Tri-valent linker-3: Targeted Delivery Applications

Nucleic Acid Delivery to Megalin-Expressing Cells

Researchers can utilize Tri-valent linker-3 to covalently attach Polymyxin B (PMB) to nucleic acid agents (e.g., siRNA, plasmids) . The resulting conjugate leverages PMB's high affinity for the megalin receptor to facilitate receptor-mediated endocytosis and targeted delivery of the genetic payload to megalin-expressing cells and tissues .

Model Conjugates for PK and Biodistribution Studies

The trifunctional nature of Tri-valent linker-3 allows for the creation of well-defined conjugates with precise stoichiometry. This is critical for investigating the structure-activity relationship of PMB conjugates and for studying the fundamental mechanisms of PMB-mediated cellular entry and payload delivery . This contrasts with methods like carbodiimide (EDAC)-mediated conjugation, which can lead to heterogeneous mixtures [1].

Synthesis of Research-Grade ADCs and Immuno-Conjugates

The dose-limiting nephrotoxicity of PMB is a major clinical hurdle [2]. By using Tri-valent linker-3 to conjugate PMB to carriers or other moieties, researchers can explore novel formulations aimed at altering PMB's pharmacokinetic profile and reducing its accumulation in the kidneys, potentially via the targeted megalin pathway [REFS-1, REFS-5]. This approach represents a distinct strategy compared to developing entirely new polymyxin analogues.

Pre-Clinical Research on Targeted Antibiotic Delivery for Resistant Infections

With the rise of multidrug-resistant (MDR) Gram-negative bacteria, new strategies for delivering last-resort antibiotics like PMB are urgently needed [4]. Tri-valent linker-3 enables the creation of targeted PMB conjugates that could be evaluated in pre-clinical models of infection for their ability to improve efficacy and reduce systemic toxicity compared to free PMB .

Application

Selection Property

Validation Focus

Megalin-targeted nucleic acid delivery studies

Trifunctional PMB-based bioconjugation platform

Receptor-mediated internalization in renal proximal tubule / CNS cell models

Pharmacokinetics and biodistribution research

Well-defined PMB–payload conjugate for tracking

Mechanism-driven biodistribution profile; renal/CNS tissue exposure endpoints

Research-grade ADC and immuno-conjugate synthesis

Standardized trifunctional conjugation scaffold

Model conjugate characterization; cell-based mechanistic studies

• [1] Covalent Polymyxin B Conjugate with Human Immunoglobulin G as an Antiendotoxin Reagent. Antimicrobial Agents and Chemotherapy, 1998. View Source
• [2] Mechanisms of Polymyxin-Induced Nephrotoxicity. In: Polymyxin Antibiotics: From Laboratory Bench to Bedside, 2019. View Source
• [3] Interactions Between Antimicrobial Peptides and Targets Responsible for their Nephrotoxic Action: Molecular Dynamics Simulations. Bentham Science, 2024. View Source
• [4] Rescuing the Last-Line Polymyxins: Achievements and Challenges. Pharmacological Reviews, 2021. View Source